Cas no 1380141-03-6 (2-(2-amino-3-hydroxypropyl)-6-bromo-4-chlorophenol)

• Product Name: 2-(2-amino-3-hydroxypropyl)-6-bromo-4-chlorophenol
• CAS No: 1380141-03-6
• MF: C₉H₁₁BrClNO₂
• MW: 280.546140909195
• CID: 5888038
• PubChem ID: 130806195
• Update Time: 2025-10-19

2-(2-amino-3-hydroxypropyl)-6-bromo-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-3-hydroxypropyl)-6-bromo-4-chlorophenol
• 1380141-03-6
• EN300-1922879

• Inchi： 1S/C9H11BrClNO2/c10-8-3-6(11)1-5(9(8)14)2-7(12)4-13/h1,3,7,13-14H,2,4,12H2
• InChI Key： FVYKRQYXLKMJRL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)CC(CO)N)Cl

Computed Properties

• Exact Mass: 278.96617g/mol
• Monoisotopic Mass: 278.96617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(2-amino-3-hydroxypropyl)-6-bromo-4-chlorophenol

Introduction to 2-(2-amino-3-hydroxypropyl)-6-bromo-4-chlorophenol (CAS No. 1380141-03-6)

2-(2-amino-3-hydroxypropyl)-6-bromo-4-chlorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1380141-03-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a phenolic core with bromo and chloro substituents along with an amino and hydroxypropyl side chain, exhibits a unique structural framework that makes it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural composition of 2-(2-amino-3-hydroxypropyl)-6-bromo-4-chlorophenol includes several key functional groups that contribute to its chemical reactivity and potential biological activity. The presence of both bromine and chlorine atoms at the 6th and 4th positions of the benzene ring, respectively, enhances its interaction with biological targets, while the amino group at the 2nd position provides a site for hydrogen bonding and further functionalization. Additionally, the hydroxypropyl side chain introduces both hydrophilic and lipophilic characteristics, making this compound versatile for various pharmacological applications.

In recent years, there has been growing interest in developing novel compounds with phenolic structures due to their wide range of biological activities. Phenols, in particular, are known for their antioxidant, anti-inflammatory, and antimicrobial properties. The introduction of halogenated substituents in phenolic compounds often enhances their binding affinity to biological targets, making them more effective as therapeutic agents. The specific arrangement of functional groups in 2-(2-amino-3-hydroxypropyl)-6-bromo-4-chlorophenol suggests potential applications in the development of new drugs targeting various diseases.

One of the most compelling aspects of 2-(2-amino-3-hydroxypropyl)-6-bromo-4-chlorophenol is its potential as a lead compound for drug development. Researchers have been exploring its derivatives to identify more potent and selective bioactive molecules. The bromo and chloro substituents on the phenol ring can be further modified through various chemical reactions, such as nucleophilic aromatic substitution or cross-coupling reactions, to generate new analogs with enhanced pharmacological properties. These modifications can fine-tune the compound's solubility, bioavailability, and target specificity.

Recent studies have highlighted the importance of structurally diverse compounds in drug discovery pipelines. The unique combination of functional groups in 2-(2-amino-3-hydroxypropyl)-6-bromo-4-chlorophenol positions it as a valuable scaffold for developing novel therapeutic agents. For instance, researchers have investigated its potential as an antimicrobial agent due to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Additionally, its antioxidant properties make it a candidate for treating oxidative stress-related disorders such as neurodegenerative diseases.

The synthesis of 2-(2-amino-3-hydroxypropyl)-6-bromo-4-chlorophenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the bromination and chlorination of a suitable precursor molecule followed by functional group interconversions using appropriate reagents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can be employed to introduce the amino and hydroxypropyl groups efficiently. These synthetic strategies are critical for producing high-quality material suitable for further biological evaluation.

In terms of biological evaluation, 2-(2-amino-3-hydroxypropyl)-6-bromo-4-chlorophenol has been tested in various in vitro assays to assess its potential therapeutic effects. Preliminary results suggest that this compound exhibits promising activity against certain pathogens and may have therapeutic benefits in treating inflammatory conditions. However, further studies are needed to fully elucidate its mechanism of action and optimize its pharmacokinetic profile. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical applications.

The development of new drugs is a complex process that requires extensive characterization of both chemical and biological properties. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to confirm the structure and purity of 2-(2-amino-3-hydroxypropyl)-6-bromo-4-chlorophenol. Additionally, computational methods such as molecular docking simulations can provide insights into how this compound interacts with biological targets at the molecular level.

The impact of 2-(2-amino-3-hydroxypropyl)-6-bromo-4-chlorophenol on future drug development is yet to be fully realized but holds significant promise based on its unique structural features and preliminary biological activity. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs. The continued exploration of its derivatives will likely lead to novel treatments with improved efficacy and reduced side effects.

In conclusion, 2-(2-amino-3-hydroxypropyl)-6-bromo-4-chlorophenol (CAS No. 1380141-03-6) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its complex structure offers numerous possibilities for further modification and optimization, making it a valuable asset in the search for new medicines. With ongoing research efforts aimed at understanding its full potential, this compound is poised to make meaningful contributions to human health in the coming years.